Cas no 14282-58-7 (2,5-Thiophenedicarboxylicacid, 3,4-dihydroxy-)

• Product Name: 2,5-Thiophenedicarboxylicacid, 3,4-dihydroxy-
• CAS No: 14282-58-7
• MF: C₆H₄O₆S
• MW: 204.157361030579
• CID: 233238
• PubChem ID: 316269
• Update Time: 2025-10-29

2,5-Thiophenedicarboxylicacid, 3,4-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,5-Thiophenedicarboxylic acid, 3,4-dihydroxy-
• 3,4-dihydroxythiophene-2,5-dicarboxylic acid
• 2,5-bis(dihydroxymethylidene)thiolane-3,4-dione
• 2,5-Thiophenedicarboxylicacid,3,4-dihydroxy
• 3,4-Dihydroxy-thiophen-2,5-dicarbonsaeure
• 3,4-Dihydroxy-thiophen-dicarbonsaeure-(2,5)
• 3,4-dihydroxy-thiophene-2,5-dicarboxylic acid
• NSC-243798
• SCHEMBL731095
• 14282-58-7
• BS-45522
• F76239
• 2,5-dicarboxy-3,4-dihydroxythiophene
• NSC243798
• YJQSEUFVWQCHCP-UHFFFAOYSA-N
• DTXSID50311537
• 2,5-Thiophenedicarboxylicacid, 3,4-dihydroxy-

• Inchi： 1S/C6H4O6S/c7-1-2(8)4(6(11)12)13-3(1)5(9)10/h7-8H,(H,9,10)(H,11,12)
• InChI Key： YJQSEUFVWQCHCP-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C(=C1C(=O)O)O)O

Computed Properties

• Exact Mass: 203.97300
• Monoisotopic Mass: 203.97285902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 143.30000
• LogP: 0.55570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 2,5-Thiophenedicarboxylicacid, 3,4-dihydroxy-

Introduction to 2,5-Thiophenedicarboxylic acid, 3,4-dihydroxy- (CAS No. 14282-58-7)

2,5-Thiophenedicarboxylic acid, 3,4-dihydroxy- (CAS No. 14282-58-7) is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound belongs to the thiophene derivatives family, which is known for its broad range of applications in medicinal chemistry, particularly in the synthesis of bioactive molecules and advanced materials. The presence of hydroxyl groups at the 3 and 4 positions of the thiophene ring enhances its reactivity, making it a valuable intermediate in organic synthesis and a potential candidate for drug development.

The structure of 2,5-Thiophenedicarboxylic acid, 3,4-dihydroxy- features a thiophene core substituted with two carboxylic acid groups at the 2 and 5 positions, along with hydroxyl groups at the 3 and 4 positions. This arrangement imparts distinct chemical characteristics that make it useful in various chemical transformations. The compound’s ability to participate in condensation reactions with amines and other nucleophiles allows for the synthesis of complex molecules, including polymers and coordination complexes.

In recent years, 2,5-Thiophenedicarboxylic acid, 3,4-dihydroxy- has been explored for its potential applications in pharmaceuticals. Its derivatives have been investigated for their antimicrobial, anti-inflammatory, and antioxidant properties. The hydroxyl groups on the thiophene ring can be readily modified through esterification or etherification reactions, enabling the creation of novel analogs with tailored biological activities. For instance, studies have shown that certain derivatives of this compound exhibit promising inhibitory effects on enzymes involved in inflammatory pathways.

The compound’s significance extends beyond pharmaceuticals into the realm of materials science. 2,5-Thiophenedicarboxylic acid, 3,4-dihydroxy- serves as a key building block in the synthesis of conductive polymers and organic semiconductors. Its ability to form stable coordination complexes with transition metals makes it useful in catalysis and as a ligand in metal-organic frameworks (MOFs). These materials are increasingly being used in applications such as gas storage, separation technologies, and energy storage devices.

Recent advancements in computational chemistry have further highlighted the potential of 2,5-Thiophenedicarboxylic acid, 3,4-dihydroxy- as a scaffold for drug discovery. Molecular modeling studies have identified its derivatives as candidates for targeting specific disease-related proteins. For example, computational analyses suggest that certain modifications can enhance binding affinity to enzymes implicated in neurodegenerative diseases. These findings underscore the importance of this compound as a starting point for developing innovative therapeutic strategies.

The synthesis of 2,5-Thiophenedicarboxylic acid, 3,4-dihydroxy- typically involves multi-step organic reactions starting from commercially available precursors such as thiophene or its halogenated derivatives. The introduction of hydroxyl groups is often achieved through oxidation or hydrolysis processes. Advanced synthetic techniques like palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high precision.

The chemical reactivity of 2,5-Thiophenedicarboxylic acid, 3,4-dihydroxy- makes it an attractive candidate for polymerization reactions. Its ability to form alternating copolymers with dienes or other monomers results in materials with unique electronic properties. These polymers are being explored for use in organic light-emitting diodes (OLEDs), solar cells, and flexible electronics due to their tunable band gaps and high charge carrier mobility.

In conclusion,2 ,5-Thiophenedicarboxylic acid ,3 ,4 -dihydroxy - (CAS No .14282 -58 -7) is a multifunctional compound with broad applications across pharmaceuticals and materials science . Its unique structural features ,combined with its reactivity ,make it a valuable intermediate for synthesizing bioactive molecules and advanced materials . As research continues to uncover new applications ,this compound is poised to play an increasingly important role in scientific innovation .